Cas no 1353944-83-8 (3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: 3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353944-83-8
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 2156926
• Update Time: 2025-09-28

3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester
• Benzyl 3-((cyclopropylamino)methyl)pyrrolidine-1-carboxylate
• AM92139
• 3-Cyclopropylaminomethylpyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C16H22N2O2/c19-16(20-12-13-4-2-1-3-5-13)18-9-8-14(11-18)10-17-15-6-7-15/h1-5,14-15,17H,6-12H2
• InChI Key： FIGCSISCBXSSDS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C1)CNC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester

3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 1353944-83-8, commonly referred to as 3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered cyclic secondary amine, and incorporates a cyclopropyl group attached to an aminoalkyl chain, which adds unique structural complexity and functional properties.

Pyrrolidine derivatives have long been studied for their potential applications in drug design due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the cyclopropyl group in this compound introduces additional steric and electronic effects, which can enhance its binding affinity to specific molecular targets. Recent studies have highlighted the importance of such structural motifs in improving the pharmacokinetic profiles of therapeutic agents.

The benzyl ester moiety in 3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester plays a crucial role in modulating the compound's solubility and bioavailability. Ester groups are often used in drug delivery systems to enhance the stability and absorption of active pharmaceutical ingredients (APIs). This makes the compound a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions, including alkylation, cyclization, and esterification. The synthesis pathway typically begins with the preparation of the pyrrolidine ring, followed by the introduction of the cyclopropylamino group at the 3-position. The final step involves the formation of the benzyl ester through nucleophilic acylation or transesterification reactions.

Recent advancements in asymmetric synthesis have enabled researchers to explore enantioselective routes for constructing this compound. Such methods are particularly valuable for producing chiral compounds with high enantiomeric excess (ee), which is critical for drug development where stereochemistry plays a pivotal role in biological activity.

In terms of biological activity, 3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets involved in numerous physiological processes, making them attractive candidates for therapeutic intervention. Early studies suggest that this compound exhibits selective binding to certain GPCR subtypes, which could pave the way for its use in treating conditions such as cardiovascular diseases and neurological disorders.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of this compound with its target proteins. These studies reveal that the cyclopropyl group contributes significantly to stabilizing interactions within the receptor's binding pocket through hydrophobic interactions and π-π stacking effects.

The development of analogs based on 3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester has also been explored to optimize its pharmacological properties. For instance, substituting the benzyl group with other alkyl chains or aromatic moieties has been shown to influence both solubility and receptor binding affinity. Such modifications underscore the versatility of this scaffold in medicinal chemistry research.

In conclusion, CAS No. 1353944-83-8, or 3-Cyclopropylaminomethyl-pyrrolidine-1-carboxylic acid benzyl ester, represents a valuable addition to the arsenal of chemical tools available for exploring novel therapeutic strategies. Its unique structure, coupled with promising biological activity profiles, positions it as a compelling lead compound for further investigation in drug discovery programs.